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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Molybdenum-95 (⁹⁵Mo), a stable isotope of molybdenum. Adherence to these

procedures is critical for minimizing risks and ensuring the integrity of your research.

Molybdenum-95 is a stable, non-radioactive isotope of Molybdenum.[1][2]

Personal Protective Equipment (PPE)
When handling Molybdenum-95, particularly in powder form, a comprehensive PPE strategy is

crucial. The following table summarizes the recommended equipment.
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PPE Category Item Specifications & Notes

Eye/Face Protection Chemical Safety Goggles

Should be worn at all times to

protect against dust and

splashes.[3]

Hand Protection Chemical-Resistant Gloves

Recommended materials

include Butyl rubber,

Neoprene, and

Nitrile/butadiene rubber.[3]

Respiratory Protection NIOSH-approved Respirator

Required when ventilation is

inadequate or when handling

fine powders that can become

airborne.[3][4][5]

Body Protection Laboratory Coat
Standard practice for any

chemical handling.

Operational Plan: From Receipt to Disposal
A systematic approach to handling ⁹⁵Mo will ensure safety and efficiency.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][6]

Keep the container tightly closed when not in use.[3][6]

2. Handling and Use:

Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation of

dust.[6][7]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools when handling Molybdenum powder, as it is a flammable solid.[3]
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Do not eat, drink, or smoke in the handling area.[3]

3. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Avoid raising dust. Gently sweep up the spilled material and place it in a sealed container for

disposal.[3][6]

Ventilate the area and wash the spill site after material pickup is complete.[3]

Disposal Plan
Proper disposal of Molybdenum-95 is essential to prevent environmental contamination and

comply with regulations.

Waste Characterization: Although ⁹⁵Mo is a stable isotope, it is crucial to characterize any

waste containing it to identify any other hazardous components.

Regulatory Compliance: Dispose of contents and containers in accordance with local, state,

and federal regulations.[3][6]

Recycling: For uncontaminated, stable molybdenum, recycling is the most environmentally

friendly disposal method.[8]

Hazard Summary
The primary hazards associated with Molybdenum-95 are related to its physical form and

chemical properties, which are consistent with elemental molybdenum.
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Hazard Class Description Precautionary Measures

Flammable Solid
Molybdenum powder is a

flammable solid.[3]

Keep away from heat, sparks,

open flames, and other ignition

sources.[3]

Respiratory Irritation
Inhalation of dust may cause

respiratory irritation.[6]

Use in a well-ventilated area

and wear respiratory

protection.[6]

Eye Irritation
May cause serious eye

irritation.[6]

Wear chemical safety goggles.

[3]

Suspected Reproductive Toxin

Some molybdenum

compounds are suspected of

damaging fertility or the unborn

child.[3]

Obtain special instructions

before use and avoid exposure

if pregnant or trying to

conceive.

Suspected Carcinogen

Some molybdenum

compounds are suspected of

causing cancer.[6]

Handle with appropriate

engineering controls and PPE

to minimize exposure.

Experimental Workflow for Handling Molybdenum-
95
The following diagram outlines a standard workflow for incorporating Molybdenum-95 powder

into an experimental protocol.
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Preparation

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Set up workspace in a ventilated fume hood

Weigh required amount of Molybdenum-95

Dissolve/Incorporate ⁹⁵Mo into experimental matrix

Transfer to experiment

Perform experimental procedure

Record observations and data

Decontaminate workspace and equipment

Experiment complete

Dispose of waste according to regulations

Doff PPE
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Workflow for Handling Molybdenum-95 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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